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Compound of Interest

Compound Name: 2-Aminobenzoxazole

Cat. No.: B146116

Essential Safety and Handling Guide for 2-
Aminobenzoxazole

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides immediate
and essential safety and logistical information for the proper handling and disposal of 2-
Aminobenzoxazole, a compound requiring careful management due to its potential hazards.

Hazard Identification and Safety Summary

2-Aminobenzoxazole is classified with several hazards that necessitate stringent safety
protocols. It is harmful if swallowed, causes skin and serious eye irritation, and may lead to
respiratory irritation.[1] Additionally, it is toxic to aquatic life with long-lasting effects.[1]
Adherence to the following personal protective equipment (PPE) and handling procedures is
critical to mitigate risks.

Quantitative Safety Data
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Hazard Classification

GHS Hazard Statement

Precautionary Statement
Codes

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

P264, P270, P301 + P312,
P330, P501

Skin irritation (Category 2)

H315: Causes skin irritation

P264, P280, P302 + P352,
P332 + P313, P362

Eye irritation (Category 2A)

H319: Causes serious eye

irritation

P280, P305 + P351 + P338,
P337 + P313

Specific target organ toxicity -
single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation

P261, P271, P304 + P340,
P312, P403 + P233, P405

Hazardous to the aquatic
environment, long-term hazard

(Category 2)

H411: Toxic to aquatic life with

long lasting effects

P273, P391, P501

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling 2-Aminobenzoxazole.

o Eye and Face Protection: Always wear safety glasses with side-shields that conform to
EN166, NIOSH, or equivalent standards.[1]

e Skin Protection:

o Gloves: Chemical-resistant gloves must be worn.[1] Always inspect gloves for integrity

before use and employ proper removal techniques to avoid skin contact.[1] Dispose of

contaminated gloves immediately after use.[1]

o Lab Coat: A standard lab coat should be worn. For procedures with a higher risk of

splashes, consider a chemically resistant apron or gown.

» Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved P95 or P1 (EU EN 143) particle respirator for nuisance exposures.[1] For higher-
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level protection, type OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges are
recommended.[1]
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Caption: Required PPE for handling 2-Aminobenzoxazole.

Step-by-Step Handling and Disposal Workflow

Follow this procedural guidance to ensure the safe handling and disposal of 2-
Aminobenzoxazole.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[1]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Avoid the formation of dust and aerosols during handling.[1]

2. Handling the Compound:

Do not eat, drink, or smoke in the handling area.[1]
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Wash hands thoroughly with soap and water after handling and before breaks.[1]
Keep the container tightly closed when not in use.[1]
. Spill Management:
In case of a spill, prevent further leakage if it is safe to do so.[1]
Avoid allowing the product to enter drains to prevent environmental contamination.[1]

For solid spills, carefully sweep or shovel the material into a suitable, closed container for
disposal without creating dust.[1]

. Disposal Plan:

Dispose of unused 2-Aminobenzoxazole and any contaminated waste through a licensed
professional waste disposal company.[1]

Contaminated materials, including gloves and disposable lab coats, must be placed in a
sealed container and disposed of as hazardous waste according to local, state, and federal
regulations.[1]

Do not dispose of this chemical into the environment.[1]
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Caption: Step-by-step workflow for handling and disposal.

First Aid Measures

In the event of exposure, immediate action is critical.
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation occurs.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a poison center or doctor immediately.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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